Cas no 1203133-53-2 (5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine)

• Product Name: 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine
• CAS No: 1203133-53-2
• MF: C₁₃H₁₆N₄S
• MW: 260.357940673828
• MDL: MFCD16631956
• CID: 5167286
• PubChem ID: 45496775
• Update Time: 2025-05-20

5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine Chemical and Physical Properties

Names and Identifiers

• 5-PHENYL-2-(PIPERAZIN-1-YL)-6H-1,3,4-THIADIAZINE
• 6H-1,3,4-Thiadiazine, 5-phenyl-2-(1-piperazinyl)-
• 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine

• MDL： MFCD16631956
• Inchi： 1S/C13H16N4S/c1-2-4-11(5-3-1)12-10-18-13(16-15-12)17-8-6-14-7-9-17/h1-5,14H,6-10H2
• InChI Key： SIJRFUNQWYFTHO-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC=CC=2)=NN=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.6
• Topological Polar Surface Area: 65.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine

Introduction to 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No: 1203133-53-2) in Modern Chemical Biology and Medicinal Chemistry

The compound 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No: 1203133-53-2) represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both phenyl and piperazine moieties within its molecular structure endows it with unique pharmacological properties that make it a promising candidate for further investigation.

At the core of its chemical identity lies the thiadiazine scaffold, a fused ring system consisting of sulfur, nitrogen, and carbon atoms. This particular arrangement imparts a high degree of structural rigidity while simultaneously allowing for diverse functionalization. The incorporation of a phenyl group at the 5-position and a piperazin-1-yl substituent at the 2-position further enhances its molecular complexity. Such structural features are strategically designed to interact with biological targets in a highly specific manner, thereby increasing the likelihood of therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the 5-phenyl moiety plays a crucial role in modulating binding affinity by influencing hydrophobic interactions, while the piperazin-1-yl group contributes to hydrogen bonding capabilities. These interactions are critical for achieving optimal pharmacokinetic profiles, including solubility, bioavailability, and metabolic stability. The combination of these features makes 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine an attractive scaffold for designing drugs targeting a wide range of diseases.

In the context of drug discovery, this compound has been explored as a potential lead for treating neurological disorders. The piperazine ring is particularly noteworthy for its ability to cross the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) applications. Preclinical studies have indicated that derivatives of this molecule exhibit promising effects on neurotransmitter receptors such as serotonin and dopamine. These findings align with the growing interest in developing treatments for conditions like depression, anxiety, and cognitive impairments.

The thiadiazine core also exhibits notable anti-inflammatory properties. Research has demonstrated that thiadiazine derivatives can inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these pathways, 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine and its analogs hold promise for applications in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known antiviral agents suggests potential utility in combating viral infections by interfering with viral replication mechanisms.

From a synthetic chemistry perspective, the preparation of 5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine involves multi-step reactions that showcase the versatility of modern synthetic methodologies. The introduction of the piperazine ring can be achieved through nucleophilic substitution or cyclization reactions, while the phenyl group can be incorporated via Friedel-Crafts acylation or cross-coupling reactions such as Suzuki-Miyaura coupling. These synthetic routes highlight the compound's accessibility and pave the way for further derivatization to optimize its pharmacological properties.

The growing body of literature on thiadiazine-based compounds underscores their significance in medicinal chemistry. Researchers have reported novel synthetic strategies that enhance yield and purity while minimizing hazardous byproducts. Additionally, advances in green chemistry have led to the development of more sustainable synthetic pathways that reduce environmental impact. These innovations not only improve the efficiency of drug development but also align with global efforts to promote sustainable practices in chemical manufacturing.

Future directions in research may focus on exploring additional biological targets beyond those already investigated. For instance, studies could investigate interactions with ion channels or enzymes relevant to metabolic disorders. Furthermore, exploring structure-function relationships will be crucial for designing next-generation derivatives with improved therapeutic profiles. Collaborative efforts between chemists and biologists will be essential to unraveling the full potential of this compound class.

In conclusion,5-phenyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No: 1203133-53-2) stands as a testament to the ingenuity of modern chemical biology and medicinal chemistry. Its unique structural features offer multifaceted opportunities for drug development across various therapeutic areas. As research continues to uncover new applications and synthetic strategies,this compound promises to remain at forefront of scientific inquiry, driving innovation in healthcare solutions.